Angiolam A: A Technical Guide to its Discovery, Isolation, and Characterization
Angiolam A: A Technical Guide to its Discovery, Isolation, and Characterization
For Researchers, Scientists, and Drug Development Professionals
Abstract
Angiolam A is a novel lactone-lactam antibiotic first isolated from the myxobacterium Angiococcus disciformis strain An d30. This document provides a comprehensive technical overview of the discovery, isolation, purification, and characterization of Angiolam A and its recently discovered derivatives. It includes detailed experimental protocols, quantitative data on physicochemical properties and biological activities, and diagrams illustrating the experimental workflow and biosynthetic pathway. This guide is intended to serve as a valuable resource for researchers in natural product discovery, medicinal chemistry, and drug development.
Introduction
Myxobacteria are a rich source of structurally diverse and biologically active secondary metabolites. In 1985, Angiolam A was identified as a new antibiotic from Angiococcus disciformis[1]. The producing organism has since been reclassified, with the strain An d48 being referred to as Pyxidicoccus fallax and the species in general also being classified as Archangium disciforme[2][3]. Angiolam A exhibits activity against a select number of Gram-positive bacteria and certain strains of Escherichia coli with enhanced permeability[1]. More recent investigations have unveiled novel Angiolam derivatives with promising antiparasitic activities, particularly against Plasmodium falciparum, the causative agent of malaria[4][5]. The elucidation of the Angiolam biosynthetic gene cluster has further opened avenues for biosynthetic engineering and the generation of novel analogues[4]. This guide synthesizes the available scientific literature to provide a detailed technical resource on Angiolam A.
Fermentation and Production
The production of Angiolam A and its derivatives is achieved through submerged fermentation of the producing myxobacterial strain.
Producing Organism
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Original Designation: Angiococcus disciformis, strain An d30[1]
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Current Classification: Pyxidicoccus fallax (strain An d48) / Archangium disciforme[2][3]
Fermentation Media
Several media have been utilized for the cultivation of Angiococcus disciformis and related strains to produce Angiolams. The composition of a commonly used medium, CY/H, is provided below. Cultivation in RG5 medium has been shown to improve the production of most Angiolam derivatives by two- to three-fold[5].
Table 1: Composition of CY/H Liquid Medium for Myxobacteria
| Component | Concentration (g/L) |
| Solution A | |
| Casitone | 1.5 |
| Yeast Extract | 1.5 |
| Starch | 4.0 |
| Soy Flour (defatted) | 1.0 |
| D-Glucose | 1.0 |
| CaCl₂ x 2H₂O | 1.0 |
| MgSO₄ x 7H₂O | 0.5 |
| HEPES | 11.9 |
| Distilled Water | 1000.0 mL |
| Solution B | |
| EDTA-iron | 8.0 (in 1000 mL H₂O) |
| Solution C | |
| Vitamin B₁₂ | 0.5 (in 1000 mL H₂O) |
| Instructions: Adjust pH of Solution A to 7.4. Autoclave solutions A and B separately. Filter sterilize Solution C. After cooling, add 1 mL of Solution B and 1 mL of Solution C per liter of Solution A. |
Fermentation Protocols
For analytical purposes, cultures are grown in 300 mL shake flasks containing 50-100 mL of the fermentation medium. The medium is inoculated with a 2% (v/v) pre-culture and supplemented with 4% (v/v) of a sterile aqueous solution of XAD-16 adsorber resin. Fermentation is carried out at 30°C and 180 rpm for 7-10 days[4].
For compound isolation, pre-cultures are grown in 300 mL shake flasks with 100 mL of medium at 30°C and 180 rpm for 5 days. These are used to inoculate (5% v/v) 2 L of fermentation medium in 5 L shaking flasks, supplemented with 5% (v/v) XAD-16 adsorber resin. The large-scale fermentation is maintained at 30°C and 170 rpm for 21 days[4].
Isolation and Purification
The isolation of Angiolam A involves extraction from the culture broth and subsequent chromatographic purification. The use of XAD-16 adsorber resin in the fermentation broth facilitates the capture of the secondary metabolites.
Extraction
After fermentation, the culture, including the XAD-16 resin, is harvested. The resin is then washed and eluted with an organic solvent such as methanol (B129727) to recover the adsorbed metabolites.
Chromatographic Purification
The crude extract is subjected to multiple chromatographic steps to yield pure Angiolam A.
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Preparative High-Performance Liquid Chromatography (HPLC): This is a key step in the purification of Angiolam A and its derivatives.
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Supercritical Fluid Chromatography (SFC): This technique has been employed for the further separation of Angiolam derivatives, such as Angiolams C and D[4].
Note: Specific parameters for HPLC and SFC (e.g., columns, mobile phases, flow rates, and gradients) are not detailed in the currently available literature but are crucial for reproducible isolation.
Structure Elucidation and Physicochemical Properties
The structure of Angiolam A was determined using a combination of spectroscopic techniques.
Spectroscopic Data
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Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HRESI-MS) is used to determine the molecular formula. For Angiolam A, a signal at m/z 570.3785 ([M-H₂O+H]⁺) corresponds to a molecular formula of C₃₄H₅₃NO₇[4].
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Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H, ¹³C) and 2D (HSQC, HMBC, COSY) NMR experiments are used to elucidate the detailed chemical structure and stereochemistry.
Table 2: Physicochemical and Spectroscopic Properties of Angiolam A
| Property | Value | Reference |
| Molecular Formula | C₃₄H₅₃NO₇ | [4] |
| Molecular Weight | 587.79 g/mol | |
| Appearance | Amorphous solid | |
| HRESI-MS ([M-H₂O+H]⁺) | m/z 570.3785 (calc. 570.37889) | [4] |
| Key ¹³C NMR Signals | Data to be populated from detailed spectroscopic analysis reports. | |
| Key ¹H NMR Signals | Data to be populated from detailed spectroscopic analysis reports. |
Biological Activity
Angiolam A and its derivatives have been evaluated for their antibacterial and antiparasitic activities.
Antibacterial Activity
Angiolam A exhibits selective activity against Gram-positive bacteria and some permeable E. coli strains. It is thought to interfere with protein synthesis[1].
Table 3: Antibacterial Activity of Angiolam A (Minimum Inhibitory Concentration - MIC)
| Organism | MIC (µg/mL) | Reference |
| Clostridium perfringens | 0.78 | |
| Escherichia coli strains | 2.5 | [6] |
| Other Gram-positive bacteria | Data to be populated from original discovery paper. |
Antiparasitic Activity
Recently discovered Angiolam derivatives have shown promising activity against various parasites, most notably Plasmodium falciparum.
Table 4: Antiparasitic Activity of Angiolam A and Derivatives (IC₅₀ values in µM) [4][5]
| Compound | P. falciparum (NF54) | T. b. rhodesiense | T. cruzi | L. donovani |
| Angiolam A | >20 | 1.5 | >30 | 15.4 |
| Angiolam B | 0.3 | 9.0 | >30 | 6.6 |
| Angiolam C | 0.6 | 6.8 | >30 | 17.6 |
| Angiolam D | 0.8 | 7.2 | >30 | 8.2 |
| Angiolam F | 1.3 | 12.3 | >30 | 16.2 |
Visualizations: Workflows and Pathways
Experimental Workflow for Angiolam A Discovery and Isolation
Caption: Experimental workflow for Angiolam A isolation and characterization.
Proposed Biosynthetic Pathway of Angiolam A
The biosynthesis of Angiolam A is proposed to occur via a hybrid Polyketide Synthase-Non-Ribosomal Peptide Synthetase (PKS-NRPS) pathway[4].
Caption: Simplified schematic of the proposed Angiolam A biosynthetic pathway.
Conclusion
Angiolam A, a metabolite from the myxobacterium Angiococcus disciformis, represents a unique chemical scaffold with demonstrated antibacterial and, more recently, potent antiparasitic properties in its derivatives. This technical guide provides a consolidated resource on its discovery, production, isolation, and characterization, aimed at facilitating further research and development. The elucidation of its biosynthetic pathway offers significant opportunities for the generation of novel analogues with potentially enhanced therapeutic properties, highlighting the continued importance of myxobacteria as a source of novel drug leads.
References
- 1. jstage.jst.go.jp [jstage.jst.go.jp]
- 2. Development of a Chiral Supercritical Fluid Chromatography–Tandem Mass Spectrometry and Reversed-Phase Liquid Chromatography–Tandem Mass Spectrometry Platform for the Quantitative Metabolic Profiling of Octadecanoid Oxylipins - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Reclassification of Angiococcus disciformis, Cystobacter minus and Cystobacter violaceus as Archangium disciforme comb. nov., Archangium minus comb. nov. and Archangium violaceum comb. nov., unification of the families Archangiaceae and Cystobacteraceae, and emended descriptions of the families Myxococcaceae and Archangiaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. journals.asm.org [journals.asm.org]
- 5. New myxobacteria of the Myxococcaceae clade produce angiolams with antiparasitic activities - PMC [pmc.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
